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Technical Support Center: Gamma Spectroscopy
This guide provides troubleshooting advice and frequently asked questions to help

researchers, scientists, and drug development professionals optimize their gamma

spectroscopy systems for better energy resolution, using the 662 keV photopeak of Cesium-

137 as a benchmark.

Frequently Asked Questions (FAQs)
Q1: What is energy resolution and why is it important?

A1: Energy resolution is the ability of a detector to distinguish between two gamma rays with

very similar energies.[1] In a spectrum, this is represented by the width of the photopeak. The

most common metric for resolution is the Full Width at Half Maximum (FWHM), which is the

width of the peak at half of its highest point.[2][3] Better resolution (i.e., a smaller FWHM or

narrower peak) is crucial for accurately identifying unknown radionuclides, especially when

multiple isotopes with close-lying energy peaks are present in a sample.[2][4]

Q2: What are the primary factors that affect energy resolution?

A2: Several factors influence the energy resolution of a spectroscopy system:

Detector Type: The intrinsic properties of the detector material are the most significant factor.

High-Purity Germanium (HPGe) detectors have inherently superior resolution compared to
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scintillator detectors like Sodium Iodide (NaI(Tl)).[5][6]

Electronics and Signal Processing: The performance of the preamplifier, amplifier, and

multichannel analyzer (MCA) is critical. Key settings include shaping time, pole-zero

cancellation, and gain.

Count Rate: High count rates can lead to pulse pile-up, where two pulses arrive too close in

time to be distinguished, degrading resolution and distorting peak shapes.[7]

Environmental Conditions: Electrical noise and temperature fluctuations can negatively

impact performance. Microphonic noise from vibrations can also degrade resolution.[7]

Ballistic Deficit: In large detectors, variations in charge collection time can cause incomplete

charge collection for some pulses, leading to peak broadening. This is known as ballistic

deficit.[7]

Q3: My 662 keV peak from Cs-137 is broader than expected. What are the most common

causes?

A3: A broad Cs-137 peak is a classic sign of poor energy resolution. The most common culprits

are:

Incorrect Amplifier Settings: The shaping time may not be optimized for your detector, or the

pole-zero cancellation may be improperly adjusted.[8]

High Count Rate: The source may be too close to the detector, causing pulse pile-up.

Noise Interference: Ground loops or other sources of electronic noise can broaden peaks.[7]

Detector Issues: For HPGe detectors, insufficient cooling can severely degrade resolution.

For scintillation detectors, damage to the crystal or photomultiplier tube (PMT) can be a

cause.

Incorrect High Voltage (HV): An unstable or improperly set HV supply for a PMT or detector

can affect gain and resolution.

Q4: How do I correctly set the shaping time on my amplifier?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://indico.ictp.it/event/a04183/session/35/contribution/20/material/0/0.pdf
https://academicjournals.org/journal/SRE/article-full-text-pdf/8190CA926783
https://www.ortec-online.com/-/media/ametekortec/technical-papers/digital-gamma-ray-spectroscopy-systems/improved-performance-germanium-detector-gamma-spectrometers-based-digital-signal-processing.pdf?la=en&revision=65cead06-9656-4f98-8fbe-d2617bcf018f&hash=30C7969CBEA1E4419120244F41F86C70
https://www.ortec-online.com/-/media/ametekortec/technical-papers/digital-gamma-ray-spectroscopy-systems/improved-performance-germanium-detector-gamma-spectrometers-based-digital-signal-processing.pdf?la=en&revision=65cead06-9656-4f98-8fbe-d2617bcf018f&hash=30C7969CBEA1E4419120244F41F86C70
https://www.ortec-online.com/-/media/ametekortec/technical-papers/digital-gamma-ray-spectroscopy-systems/improved-performance-germanium-detector-gamma-spectrometers-based-digital-signal-processing.pdf?la=en&revision=65cead06-9656-4f98-8fbe-d2617bcf018f&hash=30C7969CBEA1E4419120244F41F86C70
https://acikders.ankara.edu.tr/pluginfile.php/41928/mod_resource/content/0/12.pdf
https://www.ortec-online.com/-/media/ametekortec/technical-papers/digital-gamma-ray-spectroscopy-systems/improved-performance-germanium-detector-gamma-spectrometers-based-digital-signal-processing.pdf?la=en&revision=65cead06-9656-4f98-8fbe-d2617bcf018f&hash=30C7969CBEA1E4419120244F41F86C70
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A4: The shaping time (or rise time/flat top in digital systems) is a critical parameter that

balances electronic noise and ballistic deficit.[9][10]

A short shaping time minimizes the risk of pulse pile-up at high count rates but may not allow

for complete charge collection, worsening resolution.[10]

A long shaping time allows for better charge collection and can reduce certain types of

electronic noise, but it increases the dead time of the system (lowering throughput) and is

more susceptible to other noise sources.[9][10] The optimal shaping time is a compromise

that yields the best FWHM for your specific detector and experimental conditions. It is

typically determined empirically by acquiring a Cs-137 spectrum at various shaping times

and selecting the setting that produces the narrowest 662 keV peak.[8]

Q5: What is Pole-Zero (P/Z) Cancellation and how do I adjust it?

A5: P/Z cancellation is an electronic adjustment that corrects for the long, decaying tail of a

preamplifier pulse.[8] If not properly cancelled, this tail can cause subsequent pulses to start

from a shifted baseline, leading to incorrect amplitude measurements and significant peak

broadening, especially at higher count rates.[8][11] To adjust it, connect the amplifier's unipolar

output to an oscilloscope. The goal is to adjust the P/Z potentiometer so that the pulse returns

to the baseline as quickly as possible without undershooting or overshooting.[8][12] This

adjustment should be re-checked whenever the shaping time is changed.[8]

Data Presentation: Detector Performance
Comparison
The choice of detector is the single most important factor for achieving high energy resolution.

The table below compares typical resolution values for the Cs-137 662 keV peak across

common detector types.
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Detector Type Material
Typical FWHM
@ 662 keV

Relative
Efficiency

Key Advantage

Scintillator
NaI(Tl) (Sodium

Iodide)

~40-50 keV (~6-

8%)[5][13]
High

High efficiency,

low cost

Scintillator

LaBr₃(Ce)

(Lanthanum

Bromide)

~18-20 keV

(~3%)[13]
High

Better resolution

than NaI(Tl)

Semiconductor

HPGe (High-

Purity

Germanium)

~1.0-1.3 keV

(~0.15-0.2%)[13]

[14]

Lower

Excellent

Resolution[15]

[16]

Semiconductor
CZT (Cadmium

Zinc Telluride)

~13-16 keV (~2-

2.5%)[13]
Moderate

Room

temperature

operation

Troubleshooting Guide: Diagnosing Poor Energy
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Symptom Likely Cause(s) Recommended Solution(s)

Symmetric Peak Broadening

1. Incorrect shaping time.[10]

2. Electronic noise / Ground

loops. 3. Detector temperature

instability (HPGe).

1. Empirically find the optimal

shaping time by measuring

FWHM at different settings. 2.

Check all cable connections

and ensure a single-point

ground for the system. 3.

Ensure the HPGe dewar is

filled with liquid nitrogen and

has had sufficient time to cool.

Peak Tailing (Left/Low-Energy

Side)

1. Incomplete charge collection

/ Ballistic deficit. 2. Poor Pole-

Zero cancellation

(undershoot).[8]

1. Increase the shaping time.

For digital systems, adjust the

flat-top width. 2. Re-adjust the

P/Z setting using an

oscilloscope to ensure the

pulse returns cleanly to the

baseline.

Peak Tailing (Right/High-

Energy Side)

1. Pulse pile-up at high count

rates. 2. Poor Pole-Zero

cancellation (overshoot).

1. Increase the source-to-

detector distance or use a

collimator to reduce the count

rate. 2. Re-adjust the P/Z

setting using an oscilloscope.

Distorted or "Split" Peaks

1. Severe noise or ground loop

issue. 2. PMT gain drift or

instability.

1. Isolate the system from

noisy equipment. Use a power

conditioner. Verify grounding.

2. Allow the HV supply to warm

up and stabilize. Check for HV

fluctuations.

Experimental Protocols
Methodology for Measuring Energy Resolution with Cs-
137
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This protocol outlines the standard procedure for calibrating a gamma spectroscopy system

and measuring its energy resolution.

System Setup and Stabilization:

Connect the detector, preamplifier, amplifier, and MCA as shown in the signal chain

diagram below.

For HPGe detectors, ensure the crystal has been cooling for at least 8-12 hours.

Power on all electronics and allow the system to stabilize for at least 30 minutes to

minimize thermal drift.

Source Placement:

Place a Cs-137 check source approximately 15-25 cm from the detector face.[9]

Adjust the distance to achieve a system dead time between 5% and 20%. This ensures a

sufficient count rate without excessive pulse pile-up.

Setting Initial Parameters:

Set the detector High Voltage to the manufacturer's recommended value.

Select an initial shaping time (e.g., 2 µs for HPGe, 1 µs for NaI(Tl)).

Adjust the coarse and fine gain on the amplifier so that the 662 keV photopeak is

positioned in the upper third of the desired spectral range (e.g., around channel 3000 of a

4096-channel spectrum).

Pole-Zero Cancellation:

Connect the amplifier's unipolar output to an oscilloscope.

Adjust the P/Z control until the pulse tail returns to the baseline without overshooting or

undershooting.

Data Acquisition:
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Acquire a spectrum for a duration sufficient to obtain at least 10,000 counts in the net peak

area of the 662 keV photopeak. This minimizes statistical uncertainty.

Data Analysis and FWHM Calculation:

Using the MCA software, perform a Region of Interest (ROI) analysis on the 662 keV

peak.

The software will typically perform a Gaussian fit to the peak and report the centroid

channel (C₀) and the FWHM in channels.

To convert FWHM from channels to energy (keV), a two-point energy calibration is

required. Use a source with two well-separated peaks (like Co-60 with 1173 keV and 1332

keV peaks) to create a linear calibration curve (Energy = m * Channel + b).

Calculate the energy resolution as:

Resolution (keV) = FWHM (channels) * m (keV/channel)

% Resolution = (Resolution (keV) / Energy of Centroid (keV)) * 100

Optimization:

Repeat steps 5 and 6 for different shaping times to find the setting that provides the

minimum FWHM (best resolution).
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Typical Gamma Spectroscopy Signal Chain

Detector
Analog Electronics

Digital Acquisition

Detector
(e.g., HPGe, NaI(Tl))

PreamplifierCharge PulseHigh Voltage
Power Supply

Bias Spectroscopy AmplifierVoltage Pulse Analog-to-Digital
Converter (ADC)

Shaped Pulse Multi-Channel
Analyzer (MCA)

Digital Signal Computer &
Software

Spectrum Data

Key Adjustments:

• Gain
• Shaping Time

• Pole-Zero (P/Z)

Click to download full resolution via product page

Caption: Diagram of the signal processing workflow in a gamma spectroscopy system.
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Troubleshooting Workflow for Poor Energy Resolution

Symptom:
Broad Cs-137 Peak
(Poor Resolution)

Analyze Peak Shape

Symmetric
Broadening

 Symmetrical 

Asymmetric
(Tailing)

 Asymmetrical 

Check Electronics Settings Check for Noise
Check Detector

(Temp, HV)
Check Pole-Zero (P/Z)

using Oscilloscope
Check Count Rate

& Dead Time

Optimize Shaping Time
Verify Single-Point Ground,

Isolate from noisy equipment
Refill LN2 (HPGe),

Allow HV to stabilize
Adjust P/Z Potentiometer
for clean baseline return

Increase Source Distance
Decrease Shaping Time

Click to download full resolution via product page

Caption: Logical workflow for diagnosing the cause of poor energy resolution.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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